6-Fluoro-[1,1'-biphenyl]-2-carbonitrile

• Molecular Formula: C13H8FN
• Molecular Weight: 197.21 g/mol
• IUPAC Name: 3-fluoro-2-phenylbenzonitrile
• InChI: InChI=1S/C13H8FN/c14-12-8-4-7-11(9-15)13(12)10-5-2-1-3-6-10/h1-8H
• InChI Key: SIJUZBXACSOJQN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C=CC=C2F)C#N

Description

6-Fluoro-[1,1’-biphenyl]-2-carbonitrile is an organic compound that belongs to the class of fluorinated biphenyls These compounds are characterized by the presence of a fluorine atom attached to the biphenyl structure, which consists of two benzene rings connected by a single bond

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-Fluoro-[1,1’-biphenyl]-2-carbonitrile typically involves the following steps:

Bromination: The starting material, 6-fluoro-[1,1’-biphenyl], undergoes bromination to introduce a bromine atom at the desired position.

Cyanation: The brominated intermediate is then subjected to a cyanation reaction using a suitable cyanating agent, such as copper(I) cyanide, to replace the bromine atom with a cyano group.

Industrial Production Methods: Industrial production of 6-Fluoro-[1,1’-biphenyl]-2-carbonitrile may involve large-scale bromination and cyanation processes, often optimized for higher yields and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions: 6-Fluoro-[1,1’-biphenyl]-2-carbonitrile can undergo various chemical reactions, including:

Substitution Reactions: The fluorine atom can be substituted with other functional groups under appropriate conditions.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, leading to the formation of different derivatives.

Coupling Reactions: It can be involved in coupling reactions, such as Suzuki-Miyaura coupling, to form more complex biphenyl derivatives.

Common Reagents and Conditions:

Substitution: Reagents like sodium hydride or potassium tert-butoxide in polar aprotic solvents.

Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Major Products: The major products formed from these reactions include various substituted biphenyl derivatives, which can have different functional groups attached to the biphenyl core.

Scientific Research Applications

6-Fluoro-[1,1’-biphenyl]-2-carbonitrile has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of biological systems and interactions, particularly in the development of fluorinated analogs of biologically active compounds.

Industry: The compound is used in the production of advanced materials, such as liquid crystals and polymers, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 6-Fluoro-[1,1’-biphenyl]-2-carbonitrile involves its interaction with specific molecular targets and pathways. The presence of the fluorine atom can enhance the compound’s binding affinity to certain receptors or enzymes, leading to its biological effects. The cyano group can also play a role in modulating the compound’s reactivity and interactions with other molecules.

Comparison with Similar Compounds

• 2-Fluoro-[1,1’-biphenyl]-4-carbonitrile
• 4-Fluoro-[1,1’-biphenyl]-2-carbonitrile
• 2-Fluoro-[1,1’-biphenyl]-4-ylamine

Uniqueness: 6-Fluoro-[1,1’-biphenyl]-2-carbonitrile is unique due to the specific positioning of the fluorine and cyano groups, which can significantly influence its chemical reactivity and potential applications. The combination of these functional groups can lead to distinct properties that are not observed in other similar compounds.